![molecular formula C6H3ClIN3 B1428557 4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine CAS No. 949558-30-9](/img/structure/B1428557.png)
4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine
Overview
Description
“4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine” is a derivative of 1H-pyrazolo[3,4-b]pyridine . Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that can present two isomeric structures: 1H- and 2H-isomers .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies . The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of 1H-pyrazolo[3,4-b]pyridine derivatives, including “4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine”, is characterized by the fusion of a pyrazole and a pyridine ring .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives have been extensively studied .Scientific Research Applications
Anticancer Agents
4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine derivatives have been designed as potential anticancer agents . They exhibit promising antitumor activity in vitro, with certain compounds undergoing full-panel, five-dose assays to assess their GI50, TGI, and IC50 values . The ability to inhibit cancer cell growth makes these compounds valuable for further development and testing in cancer therapeutics.
Synthesis Methods
The compound serves as a key intermediate in the synthesis of various 1H-pyrazolo[3,4-b]pyridine derivatives. Different synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system, highlighting their advantages and drawbacks . This is crucial for medicinal chemists who aim to create more efficient and targeted therapeutic agents.
Anxiolytic Drugs
Derivatives of 1H-pyrazolo[3,4-b]pyridine are part of anxiolytic drugs such as cartazolate, tracazolate, and etazolate . These compounds are studied for their pharmacological properties, particularly their potential to treat anxiety disorders.
Pulmonary Hypertension Treatment
One of the notable drugs for treating pulmonary hypertension, riociguat , is a studied derivative of 1H-pyrazolo[3,4-b]pyridine . Its mechanism of action and efficacy in treating this condition make it a significant application in cardiovascular research.
Biological Activity
The biological activity of 1H-pyrazolo[3,4-b]pyridine derivatives is a broad field of study. These compounds are analyzed for their interaction with various biological targets, which can lead to the development of new drugs with specific actions .
Molecular Hybrids
Molecular hybrids involving 4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine and triazole have been designed. These hybrids aim to combine the therapeutic properties of both moieties to create compounds with enhanced efficacy and reduced side effects .
Mechanism of Action
Target of Action
It’s known that pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been of interest to medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that they may interact with a variety of proteins, enzymes, and receptors in organisms .
Mode of Action
It’s known that this compound can interact with its targets via non-covalent interactions . The resulting labile hydride acts as a powerful nucleophile that attacks to the second molecule of aldehyde .
Biochemical Pathways
It’s known that the compound is generated through a ring closing reaction of a raw material 2-chloro-3-pyridinecarboxaldehyde . This suggests that it may influence pathways related to these reactions.
Pharmacokinetics
It’s anticipated that compounds with lower molecular weight and lipophilicity, like this one, may have enhanced paracellular and transcellular absorption characteristics . This could lead to improved renal excretion and bioavailability .
Result of Action
It’s known that the compound is a key intermediate in industry, semiconductors, and organic light-emitting diodes . This suggests that it may have significant effects at the molecular and cellular level.
Action Environment
The action, efficacy, and stability of 4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine can be influenced by various environmental factors .
properties
IUPAC Name |
4-chloro-3-iodo-2H-pyrazolo[3,4-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClIN3/c7-3-1-2-9-6-4(3)5(8)10-11-6/h1-2H,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJMJIJJOSJRDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(NN=C2N=C1)I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClIN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80736638 | |
Record name | 4-Chloro-3-iodo-2H-pyrazolo[3,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80736638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine | |
CAS RN |
949558-30-9 | |
Record name | 4-Chloro-3-iodo-2H-pyrazolo[3,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80736638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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